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Compound of Interest

Compound Name: Izencitinib

Cat. No.: B1672703

Essential Safety and Handling Guide for
Izencitinib

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Izencitinib. The following procedures are based on
best practices for handling potent kinase inhibitors and cytotoxic compounds, as specific safety
data for Izencitinib is not publicly available.

Personal Protective Equipment (PPE)

Due to its classification as a pan-Janus kinase (JAK) inhibitor, 1zencitinib should be handled
with caution to prevent exposure.[1] The following personal protective equipment is mandatory
when handling Izencitinib in solid (powder) or liquid form.

Table 1: Recommended Personal Protective Equipment for Handling Izencitinib
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Liquid Form (e.g.,

PPE Category Solid Form (e.g., powder) . .
solutions, suspensions)
Double gloving with Double gloving with
chemotherapy-tested nitrile chemotherapy-tested nitrile
Hand Protection gloves (ASTM D6978).[2] gloves (ASTM D6978).[2]
Change gloves regularly and Change gloves regularly and
immediately if contaminated. immediately if contaminated.

Chemical safety goggles and a  Chemical safety goggles. A

) face shield to protect against face shield should be worn if
Eye/Face Protection ) ] ] )
splashes and airborne there is a risk of splashing.[2]
particles.[2][3] [3]

A fit-tested N95 or higher-level

) . ) A respirator is generally not
respirator is required when o o
) . required if working in a well-
handling powder outside of a ]
) ) N ] ventilated area or a fume
Respiratory Protection certified chemical fume hood )
] ] ) hood. However, if aerosols
or biological safety cabinet to ]
i ) ] may be generated, a fit-tested
prevent inhalation of airborne ]
] N95 respirator should be used.
particles.[2]

Disposable, back-closing gown ) ]
- Disposable, back-closing gown
made of a low-permeability .
made of a low-permeability

fabric with tight-fitting cuffs.[2]
[4]

Protective Clothing fabric with tight-fitting cuffs.[2]
[4] Shoe covers should also be

worn.

Operational Plan: Handling and Preparation

2.1. Designated Handling Area

« All work with Izencitinib powder must be conducted in a designated area, such as a certified
chemical fume hood, biological safety cabinet, or a glove box to minimize exposure.

e The work surface should be covered with disposable, absorbent bench paper.

2.2. Weighing and Reconstitution
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» Weighing: When weighing the solid form, use a containment balance or conduct the
operation within a fume hood to prevent the generation of dust.

e Reconstitution: When preparing solutions, add the solvent slowly to the powder to avoid
splashing. If sonication or heating is required for dissolution, ensure the container is securely
capped.

2.3. Spill Management

In the event of a spill, immediately secure the area and follow these steps:
o Alert personnel in the vicinity.

e Don the appropriate PPE as outlined in Table 1.

o Contain the spill using a spill kit with absorbent materials.

» For liquid spills, cover with absorbent pads. For solid spills, gently cover with damp
absorbent material to avoid raising dust.

o Carefully collect the contaminated materials into a designated hazardous waste container.

o Decontaminate the spill area with an appropriate cleaning solution (e.g., detergent and
water), followed by a rinse with water.[3]

e Dispose of all cleaning materials as hazardous waste.[3]

Disposal Plan

All waste contaminated with Izencitinib, including empty vials, used PPE, and cleaning
materials, must be disposed of as hazardous chemical waste.

e Solid Waste: Collect all solid waste, including used gloves, gowns, and absorbent pads, in a
clearly labeled, sealed hazardous waste container.

» Liquid Waste: Collect all liquid waste in a designated, sealed, and properly labeled
hazardous waste container. Do not pour Izencitinib waste down the drain.[5]
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e Sharps: Any sharps contaminated with Izencitinib should be disposed of in a designated
sharps container for hazardous waste.

Follow all local, state, and federal regulations for the disposal of hazardous waste.

Experimental Workflow

The following diagram illustrates the standard workflow for handling Izencitinib in a laboratory
setting.

Preparation Experimentation Cleanup & Disposal

Prepare Designated Weigh Izencitinib I
Don Appropriate PPE ——{ Vianding Area (in containment) Reconstitute Izencitinib ({—4-{ Perform Experiment |—#-| Decontaminate Work Area

Doff PPE H Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Izencitinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672703#personal-protective-equipment-for-
handling-izencitinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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